Cas no 1181464-01-6 (2-cyano-3-(2,5-difluorophenyl)-N-(propan-2-yl)prop-2-enamide)

• Product Name: 2-cyano-3-(2,5-difluorophenyl)-N-(propan-2-yl)prop-2-enamide
• CAS No: 1181464-01-6
• MF: C₁₃H₁₂F₂N₂O
• MW: 250.243989944458
• CID: 5449629
• PubChem ID: 45906774
• Update Time: 2025-05-23

2-cyano-3-(2,5-difluorophenyl)-N-(propan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-cyano-3-(2,5-difluorophenyl)-N-propan-2-ylprop-2-enamide
• EN300-26575786
• Z3071323006
• 1181464-01-6
• 2-cyano-3-(2,5-difluorophenyl)-N-(propan-2-yl)prop-2-enamide
• 2-Cyano-3-(2,5-difluorophenyl)-N-(1-methylethyl)-2-propenamide

• Inchi： 1S/C13H12F2N2O/c1-8(2)17-13(18)10(7-16)5-9-6-11(14)3-4-12(9)15/h3-6,8H,1-2H3,(H,17,18)
• InChI Key： IJQWBKUNVHZELB-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)C(C#N)=CC1=CC(F)=CC=C1F

Computed Properties

• Exact Mass: 250.09176933g/mol
• Monoisotopic Mass: 250.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.224±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 414.6±45.0 °C(Predicted)
• pka: 11.88±0.46(Predicted)

Additional information on 2-cyano-3-(2,5-difluorophenyl)-N-(propan-2-yl)prop-2-enamide

2-Cyano-3-(2,5-difluorophenyl)-N-(propan-2-yl)prop-2-enamide (CAS No. 1181464-01-6): A Comprehensive Overview

2-Cyano-3-(2,5-difluorophenyl)-N-(propan-2-yl)prop-2-enamide (CAS No. 1181464-01-6) is a versatile organic compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a member of the cyanides and amides family, characterized by its unique structural features and chemical properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties

The molecular formula of 2-cyano-3-(2,5-difluorophenyl)-N-(propan-2-yl)prop-2-enamide is C₁₃H₁₀F₂N₂O, with a molecular weight of approximately 250.22 g/mol. The compound features a cyano group (-CN), a difluorophenyl ring, and an isopropyl amide moiety. These functional groups contribute to its unique chemical properties and reactivity. The presence of the cyano group imparts strong electron-withdrawing characteristics, while the difluorophenyl ring enhances the compound's lipophilicity and stability.

The compound is typically synthesized through a multi-step process involving the reaction of 3-(2,5-difluorophenyl)acrylonitrile with isopropylamine. The synthesis route has been optimized to achieve high yields and purity levels, making it suitable for various applications in research and development.

Synthesis Methods

The synthesis of 2-cyano-3-(2,5-difluorophenyl)-N-(propan-2-yl)prop-2-enamide has been extensively studied in recent years. One common method involves the condensation of 3-(2,5-difluorophenyl)acrylonitrile with isopropylamine in the presence of a suitable catalyst. This reaction typically proceeds under mild conditions and yields the desired product in good purity.

An alternative synthetic route involves the use of palladium-catalyzed cross-coupling reactions to introduce the difluorophenyl ring onto the acrylonitrile backbone. This method offers greater flexibility in terms of functional group compatibility and can be adapted to synthesize a range of related compounds with varying substituents.

Biological Activities and Applications

2-Cyano-3-(2,5-difluorophenyl)-N-(propan-2-yl)prop-2-enamide has shown promising biological activities in several areas of research. One notable application is its potential as an inhibitor of specific enzymes involved in metabolic pathways. Studies have demonstrated that this compound can effectively inhibit certain kinases and proteases, making it a valuable tool in drug discovery and development.

In addition to its enzymatic inhibition properties, 2-cyano-3-(2,5-difluorophenyl)-N-(propan-2-yl)prop-2-enamide has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can reduce inflammation by modulating key signaling pathways involved in immune responses. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as arthritis and asthma.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in evaluating 2-cyano-3-(2,5-difluorophenyl)-N-(propan-2-yl)prop-2-enamide in clinical settings. Several Phase I clinical trials are currently underway to assess the safety and efficacy of this compound in human subjects. Early results have been encouraging, with no significant adverse effects reported at therapeutic doses.

If these trials continue to yield positive outcomes, it is anticipated that 2-cyano-3-(2,5-difluorophenyl)-N-(propan-2-yl)prop-2-enamide could be developed into a novel therapeutic agent for a range of diseases. Ongoing research is focused on optimizing its pharmacokinetic properties and exploring combination therapies to enhance its therapeutic potential.

Safety Considerations

Safety is a critical consideration in the development and use of any new chemical entity. While preliminary studies suggest that 2-cyano-3-(2,5-difluorophenyl)-N-(propan-2-yl)prop-2-enamide has a favorable safety profile, further investigations are necessary to fully understand its long-term effects. Researchers are closely monitoring potential side effects and interactions with other drugs to ensure its safe use in clinical settings.

In conclusion, 2-cyano-3-(2,5-difluorophenyl)-N-(propan-2-yl)prop-2-enamide (CAS No. 1181464-01-6) is a promising compound with diverse applications in chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.